Cas no 142260-70-6 (1,2-Benziodoxol-3(1H)-one,1-[(1,1-dimethylethyl)dioxy]-)

• Product Name: 1,2-Benziodoxol-3(1H)-one,1-[(1,1-dimethylethyl)dioxy]-
• CAS No: 142260-70-6
• MF: C₁₁H₁₃IO₄
• MW: 336.122996091843
• CID: 101190
• PubChem ID: 11045948
• Update Time: 2025-04-18

1,2-Benziodoxol-3(1H)-one,1-[(1,1-dimethylethyl)dioxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benziodoxol-3(1H)-one,1-[(1,1-dimethylethyl)dioxy]-
• 1-tert-butylperoxy-1λ³,2-benziodoxol-3-one
• 1-(tert-Butylperoxy)-1,2-benziodoxol-3(1H)-one
• 1,2-Benziodoxol-3(1H)-one,1-[(1,1-dimethylethyl)dioxy]
• B2121
• DTXSID50453209
• CHEMBL119986
• 142260-70-6
• 1-(t-butylperoxy)-1,2-benziodoxol-3(1h)-one
• 1,2-Benziodoxol-3(1H)-one, 1-[(1,1-dimethylethyl)dioxy]-
• 1-(tert-Butylperoxy)-1lambda~3~,2-benziodoxol-3(1H)-one
• BDBM50075030
• 1-tert-Butylperoxy-1H-1lambda*3*-benzo[d][1,2]iodoxol-3-one
• 1-tert-butylperoxy-1lambda3,2-benziodoxol-3-one

• Inchi： 1S/C11H13IO4/c1-11(2,3)15-16-12-9-7-5-4-6-8(9)10(13)14-12/h4-7H,1-3H3
• InChI Key： NATGCBBISNEFGA-UHFFFAOYSA-N
• SMILES： I1(C2C=CC=CC=2C(=O)O1)OOC(C)(C)C

Computed Properties

• Exact Mass: 335.98600
• Monoisotopic Mass: 335.98586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 44.76000
• LogP: 3.10970
• Solubility: Not determined